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Compound of Interest

Compound Name: Neptunium-239

Cat. No.: B1209020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Neptunium-239 (Np-239) as a radiotracer in environmental investigations. The

primary application of Np-239 is as a yield tracer for the quantification of the long-lived and

environmentally significant isotope, Neptunium-237 (Np-237), in various environmental

matrices.

Introduction
Neptunium-237 is a radionuclide of significant concern in the context of radioactive waste

disposal and environmental contamination due to its long half-life (2.14 million years) and

potential for migration in the environment.[1] Accurate and precise measurement of Np-237 in

environmental samples is crucial for risk assessment and remediation efforts. However, the low

concentrations of Np-237 in the environment and the complexity of sample matrices pose

analytical challenges.[2][3][4][5]

The short-lived gamma- and beta-emitting isotope, Neptunium-239 (half-life of 2.356 days),

serves as an ideal yield tracer to correct for chemical losses during sample preparation and

analysis.[6] Np-239 is produced from the alpha decay of Americium-243 (Am-243) and can be

chemically separated, or "milked," from an Am-243 stock solution.[2][3][4][5] By adding a known

activity of Np-239 to a sample at the beginning of the analytical procedure, the overall recovery

of neptunium can be determined by measuring the Np-239 activity in the final purified sample.
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This recovery factor is then applied to the measurement of Np-237 to obtain an accurate

concentration.

Data Presentation
The following tables summarize key quantitative data related to the use of Np-239 as a

radiotracer in environmental studies.

Table 1: Analytical Performance using Np-239 as a Yield Tracer

Parameter Matrix Method Value Reference

Digestion Yield Soil
Microwave

Digestion
99.8 ± 0.1% [3][4][5]

Total Np Yield Soil
Chromatographic

Separations
95 ± 4% (2σ) [3][4][5]

Np/U Separation

Factor
Soil

Chromatographic

Separations
10⁶ [3][4][5]

Radiochemical

Purity of Np-239
-

Extraction

Chromatography
> 99.98% [7]

Table 2: Soil-Water Partition Coefficients (Kd) for Neptunium

The soil-water partition coefficient (Kd) is a measure of the mobility of a contaminant in soil,

representing the ratio of the contaminant concentration in the solid phase to its concentration in

the liquid phase at equilibrium.
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Soil Type pH Kd (mL/g) Reference

Various Soils Not Specified
See original source for

details
[8]

Forest Surface Soil 5.5
~276 - 508 (for

Uranium as a proxy)
[9][10]

Japanese Agricultural

Soils
Not Specified

See original source for

details
[11]

Note: Data for Neptunium Kd values can be highly variable depending on soil properties such

as pH, clay content, and organic matter content.[8][12]

Experimental Protocols
This section provides detailed methodologies for key experiments involving the use of Np-239

as a radiotracer.

Protocol for Production of Np-239 Tracer from Am-243
This protocol describes the separation of Np-239 from its parent nuclide, Am-243, a process

often referred to as "milking."

Materials:

Am-243 stock solution in dilute nitric acid

TEVA® Resin (Eichrom Technologies)

DGA® Resin (Eichrom Technologies)

Ascorbic acid

Ferric nitrate

Nitric acid (HNO₃), various concentrations (e.g., 0.1 M, 1 M, 3 M)

Hydrofluoric acid (HF)
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Ferrous sulfamate

Chromatography columns

Gamma spectrometer

Procedure:

Stabilization of Np(IV): To the Am-243 stock solution, add ascorbic acid and ferric nitrate to

stabilize neptunium in the +4 oxidation state.

Extraction Chromatography:

Condition a TEVA® Resin column with 0.1 M HNO₃.

Load the Am-243/Np-239 solution onto the column. Am-243 will be retained on the resin,

while Np-239 (as Np(IV)) passes through.

Collect the Np-239 fraction.

Elute the retained Am-243 from the column using a suitable eluent (e.g., 1 M HNO₃) for

future milking.

Alternative Separation using Ferrous Sulfamate:

Reduce Np-239 to Np(IV) using ferrous sulfamate in 2 M or 6 M HNO₃.

Load the solution onto a prepared silica gel column.

Wash the column with 0.1 M ferrous sulfamate in 2.5 M HNO₃.

Elute the purified Np-239 with 0.1 M HNO₃ containing 0.02 M HF.[7]

Standardization of Np-239 Tracer:

Measure the activity of the purified Np-239 solution using a calibrated gamma

spectrometer. The prominent gamma-ray peaks of Np-239 are at 228 keV and 278 keV.

The standardized Np-239 tracer is now ready to be added to environmental samples.
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Protocol for Determination of Np-237 in Soil using Np-
239 Tracer
This protocol outlines the steps for analyzing Np-237 in soil samples, from sample preparation

to final measurement.

Materials:

Soil sample (dried and homogenized)

Standardized Np-239 tracer solution

Nitric acid (concentrated and various dilutions)

Hydrofluoric acid (concentrated)

Boric acid

Microwave digestion system

TEVA® Resin

TRU® Resin (Eichrom Technologies)

Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Gamma spectrometer

Procedure:

Sample Preparation and Tracer Addition:

Weigh a known amount of the dried soil sample (e.g., 1-10 g) into a microwave digestion

vessel.

Add a known activity of the standardized Np-239 tracer to the soil sample.

Microwave Digestion:
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Add a mixture of concentrated HNO₃ and HF to the vessel.

Perform microwave digestion according to the instrument's protocol to completely dissolve

the soil matrix. A typical digestion can achieve yields of 99.8 ± 0.1%.[3][4][5]

After digestion, add boric acid to complex the excess fluoride ions.

Valence State Adjustment:

Adjust the oxidation state of neptunium to Np(IV) using a suitable reducing agent (e.g.,

ferrous sulfamate or ascorbic acid).

Chromatographic Separation:

Prepare a separation column by stacking TEVA® Resin and TRU® Resin.[2]

Condition the column with dilute HNO₃.

Load the digested sample solution onto the column. Np(IV) is retained on the TEVA®

Resin.

Wash the column with appropriate reagents to remove interfering elements such as

uranium and thorium.

Elute the purified neptunium fraction from the column using a suitable eluent (e.g., dilute

HF/HNO₃ mixture).

Measurement:

Gamma Spectrometry (for Np-239): Measure the gamma activity of the purified neptunium

fraction to determine the chemical recovery of the Np-239 tracer.

ICP-MS (for Np-237): Analyze the same purified fraction using ICP-MS to determine the

concentration of Np-237.

Calculation:
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Calculate the chemical recovery of neptunium based on the initial and final activities of the

Np-239 tracer.

Correct the measured Np-237 concentration for the calculated chemical recovery to obtain

the final, accurate concentration of Np-237 in the original soil sample.

Protocol for Np-239 Radiotracer in Water Sample
Analysis
This protocol describes the analysis of Np-237 in water samples.

Materials:

Water sample

Standardized Np-239 tracer solution

Nitric acid (concentrated)

Ferrous sulfate

Neodymium carrier solution

Hydrofluoric acid

Ammonium hydroxide

Anion exchange resin (e.g., Bio-Rad AG 1x4)

Alpha spectrometer

Gamma spectrometer

Procedure:

Sample Collection and Preservation:

Collect the water sample and filter it through a 0.45 µm filter.
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Acidify the filtrate with HNO₃ to a pH < 2.

Tracer Addition and Pre-concentration:

Add a known activity of the standardized Np-239 tracer to the water sample.

Add ferrous sulfate to reduce neptunium to Np(IV).

Add a neodymium carrier.

Precipitate neodymium fluoride (NdF₃) by adding HF. Np(IV) will co-precipitate with NdF₃.

[1]

Alternatively, co-precipitate Np(IV) with iron hydroxide by adding ammonium hydroxide to

raise the pH.[1]

Separation and Purification:

Dissolve the precipitate in an appropriate acid.

Perform anion exchange chromatography to separate neptunium from interfering

radionuclides.[1]

Source Preparation and Measurement:

Prepare a source for alpha spectrometry by electrodeposition or micro-precipitation.

Measure the alpha activity of Np-237 using an alpha spectrometer.

Measure the gamma activity of Np-239 in the same sample or a separate aliquot to

determine the chemical yield.

Calculation:

Calculate the chemical recovery based on the Np-239 measurement.

Correct the measured Np-237 activity for the chemical recovery to determine the final

concentration in the water sample.
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Visualization of Workflows
The following diagrams, generated using the DOT language, illustrate the key experimental

workflows.

Starting Material

Chemical Processing Final Product & QC

Am-243 Stock Solution
(in dilute HNO3)

Stabilize Np(IV)
(Ascorbic Acid + Fe(NO3)3)

Extraction Chromatography
(TEVA® Resin)

Elute Am-243
(for reuse)

Collect Np-239 Fraction Standardize Np-239
(Gamma Spectrometry) Standardized Np-239 Tracer

Click to download full resolution via product page

Caption: Workflow for the production of Np-239 tracer from an Am-243 stock solution.
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Sample Preparation

Separation & Purification

Measurement & Analysis

Soil Sample

Add Standardized
Np-239 Tracer

Microwave Digestion
(HNO3 + HF)

Valence Adjustment
(to Np(IV))

Chromatographic Separation
(TEVA + TRU Resins)

Purified Neptunium Fraction

Gamma Spectrometry
(for Np-239 Recovery)

ICP-MS
(for Np-237 Concentration)

Calculate Final
Np-237 Concentration

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1209020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the determination of Np-237 in soil samples using Np-239 as a yield

tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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